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Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address common challenges encountered when dissolving

Metobromuron in aqueous solutions for experimental purposes.

Frequently Asked Questions (FAQs)
Q1: What is the aqueous solubility of Metobromuron?

Metobromuron is considered to have low to moderate solubility in water.[1][2] Its reported

solubility is approximately 320-330 mg/L at 20°C.[3][4]

Q2: What are the key physicochemical properties of Metobromuron?

Understanding the physicochemical properties of Metobromuron is crucial for troubleshooting

solubility issues.
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Property Value Source

Molecular Formula C₉H₁₁BrN₂O₂

Molecular Weight 259.13 g/mol

Appearance
White to brown crystalline

solid/powder

Melting Point 95-96°C

logP (Octanol-Water Partition

Coefficient)
2.48

pKa ~12.0 - 12.8

Water Solubility (20°C) 329-333.8 mg/L

Q3: How does pH affect the solubility of Metobromuron?

Metobromuron is a weak base. While specific data on its pH-dependent solubility is limited, in

general, the solubility of weakly basic compounds can be influenced by the pH of the aqueous

solution. It is very stable in neutral, weakly acidic, and weakly alkaline media but is hydrolyzed

by strong acids and bases.

Q4: How does temperature influence the solubility of Metobromuron?

For most solid compounds, solubility in water increases with temperature. While specific data

for Metobromuron's temperature-dependent solubility is not readily available, gentle heating

can be a viable strategy to enhance its dissolution.

Q5: In which organic solvents is Metobromuron more soluble?

Metobromuron exhibits higher solubility in several organic solvents compared to water. This

information can be useful for preparing stock solutions.
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Solvent Solubility (g/L at 20°C) Source

Dichloromethane >250

Acetone >250

Methanol >250

Ethyl acetate >250

Toluene 100

Chloroform 62.5

Xylene 50-57

n-Heptane <10

Troubleshooting Guide
This guide addresses common issues encountered during the dissolution of Metobromuron in

aqueous solutions.

Issue 1: Metobromuron powder is not dissolving or is forming clumps.

Possible Cause: Insufficient agitation or low temperature.

Troubleshooting Steps:

Initial Wetting: Create a paste or slurry of the Metobromuron powder with a small amount

of the aqueous solvent before adding the full volume. This helps to prevent clumping.

Mechanical Agitation: Use a magnetic stirrer or vortex to ensure vigorous and continuous

mixing.

Sonication: Employ an ultrasonic bath to break down aggregates and enhance dissolution.

Gentle Heating: Warm the solution gently (e.g., in a 30-40°C water bath) while stirring.

Avoid excessive heat to prevent potential degradation.

Issue 2: A precipitate forms after the solution has been prepared.
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Possible Cause: The concentration exceeds the solubility limit at the storage temperature, or

the pH of the solution has shifted.

Troubleshooting Steps:

Check Concentration: Ensure the prepared concentration does not exceed the known

solubility of Metobromuron in your specific solvent system and at your storage

temperature.

Temperature Control: If the solution was heated to dissolve the compound, a precipitate

may form upon cooling. Store the solution at the temperature it was prepared at if

experimentally feasible, or prepare a more dilute solution.

pH Adjustment: Verify the pH of your final solution. If it has shifted to a range where

Metobromuron is less soluble, adjust it back to a more favorable pH, typically neutral to

slightly acidic, using dilute acid or base.

Co-solvents: Consider the use of a water-miscible organic co-solvent to increase the

overall solubility.

Experimental Protocols
Protocol 1: Standard Dissolution in Aqueous Buffer

Weigh the required amount of Metobromuron powder.

Transfer the powder to a suitable container.

Add a small volume of the aqueous buffer to create a uniform paste.

Gradually add the remaining buffer while stirring continuously with a magnetic stirrer.

If dissolution is slow, gently warm the solution in a water bath (30-40°C) until all the solid has

dissolved.

Allow the solution to cool to room temperature before use.
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Visually inspect for any undissolved particles. If present, filter the solution through a 0.22 µm

or 0.45 µm filter.

Protocol 2: Preparation of a Concentrated Stock Solution using a Co-solvent

Weigh the desired amount of Metobromuron.

Dissolve the powder in a minimal amount of a suitable organic solvent in which it is highly

soluble (e.g., acetone, methanol, or dichloromethane).

Once fully dissolved, slowly add this organic stock solution to the aqueous buffer with

vigorous stirring.

Important: The final concentration of the organic solvent in the aqueous solution should be

low enough to not interfere with the experiment and to keep Metobromuron in solution. A

final concentration of 1-5% is often a good starting point.

Monitor for any signs of precipitation during and after the addition.
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Caption: Workflow for dissolving Metobromuron in aqueous solutions.
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Caption: Troubleshooting logic for Metobromuron solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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